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Compound of Interest

Compound Name: Sabrac

Cat. No.: B8236299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling, storage, and

experimental use of the Sabrac compound, a potent inhibitor of acid ceramidase. The

information is intended to ensure the safe and effective use of this compound in a laboratory

setting.

Compound Information
Sabrac is a selective inhibitor of acid ceramidase (AC), an enzyme that plays a crucial role in

sphingolipid metabolism. By inhibiting AC, Sabrac leads to the accumulation of ceramide, a

bioactive lipid involved in various cellular processes, including apoptosis (programmed cell

death).
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Property Value Source

CAS Number 886212-98-2 MedKoo Biosciences

Molecular Formula C₂₀H₄₀BrNO₃ MedKoo Biosciences

Molecular Weight 422.45 g/mol MedKoo Biosciences

Appearance Solid MedKoo Biosciences

Purity ≥95% Cayman Chemical

Solubility

Soluble in Chloroform. Likely

soluble in other organic

solvents such as ethanol,

DMSO, and

dimethylformamide. Sparingly

soluble in aqueous buffers.

Cayman Chemical, General

knowledge on ceramide

analogs[1][2][3]

Handling and Storage Guidelines
As a potent enzyme inhibitor, Sabrac should be handled with care to avoid exposure and

maintain its stability. While a specific Safety Data Sheet (SDS) for Sabrac is not publicly

available, the following guidelines are based on best practices for handling similar research

compounds and potent enzyme inhibitors.[4][5][6][7]

Personal Protective Equipment (PPE)
When handling Sabrac in its solid form or in solution, the following PPE is mandatory:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

a properly fitted respirator (e.g., N95) is recommended to prevent inhalation.
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Chemical Fume Hood: All weighing and initial dilutions of the solid compound should be

performed in a certified chemical fume hood to minimize inhalation exposure.

Ventilation: Work in a well-ventilated laboratory area.

Storage Conditions
Proper storage is critical to maintain the stability and efficacy of Sabrac.

Condition Temperature Duration Container Notes

Long-Term

Storage
-20°C Months to years

Tightly sealed,

light-resistant vial

MedKoo

Biosciences

Short-Term

Storage
0 - 4°C Days to weeks

Tightly sealed,

light-resistant vial

MedKoo

Biosciences

Stock Solutions -20°C or -80°C

Up to 6 months

(stability should

be verified)

Tightly sealed,

light-resistant

vials

General lab

practice

Note: Avoid repeated freeze-thaw cycles of stock solutions. Aliquot solutions into single-use

volumes.

Decontamination and Waste Disposal
Spills: For small spills of the solid, carefully wipe up with a damp cloth, avoiding dust

generation. For liquid spills, absorb with an inert material and place in a sealed container for

disposal. Clean the area with an appropriate solvent (e.g., ethanol) followed by soap and

water.

Waste: Dispose of all waste materials contaminated with Sabrac (e.g., pipette tips, tubes,

vials) as hazardous chemical waste in accordance with local, state, and federal regulations.

Experimental Protocols
The following are generalized protocols for working with Sabrac. Researchers should optimize

these protocols for their specific experimental systems.
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Preparation of Stock Solutions
Due to its limited aqueous solubility, a stock solution of Sabrac should be prepared in an

appropriate organic solvent.

Materials:

Sabrac compound (solid)

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol (EtOH)

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Chemical fume hood

Procedure:

Equilibrate the vial of Sabrac to room temperature before opening to prevent condensation.

In a chemical fume hood, weigh the desired amount of Sabrac powder using a calibrated

analytical balance.

Add the appropriate volume of solvent (e.g., DMSO) to achieve the desired stock

concentration (e.g., 10 mM).

Vortex or sonicate gently until the compound is completely dissolved.

Aliquot the stock solution into single-use volumes in tightly sealed, light-resistant vials.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C.

Protocol for Determining Compound Stability using
HPLC
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Since quantitative stability data for Sabrac is not readily available, this protocol outlines a

method to assess its stability in a chosen solvent over time.[8][9][10][11][12]

Objective: To determine the degradation of Sabrac in solution under specific storage conditions

using High-Performance Liquid Chromatography (HPLC).

Materials:

Sabrac stock solution

HPLC system with a UV detector

Appropriate HPLC column (e.g., C18)

Mobile phase (to be optimized, e.g., a gradient of acetonitrile and water with 0.1% formic

acid)

Temperature-controlled storage units (e.g., 4°C, room temperature, 37°C)

Procedure:

Method Development: Develop an HPLC method that provides a sharp, well-resolved peak

for Sabrac. The method should be able to separate the parent compound from any potential

degradation products.

Initial Analysis (Time 0):

Prepare a fresh solution of Sabrac at a known concentration in the solvent of interest.

Immediately inject a sample onto the HPLC and record the chromatogram. The area of the

Sabrac peak at this time point is considered 100%.

Stability Study:

Store aliquots of the Sabrac solution at different temperatures (e.g., 4°C, 25°C, 37°C) and

protected from light.
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At specified time points (e.g., 24h, 48h, 72h, 1 week, 2 weeks), remove an aliquot from

each storage condition.

Inject the sample onto the HPLC and record the chromatogram under the same conditions

as the initial analysis.

Data Analysis:

Calculate the percentage of Sabrac remaining at each time point by comparing the peak

area to the peak area at Time 0.

Plot the percentage of Sabrac remaining versus time for each storage condition. A

compound is generally considered stable if >90% of the initial concentration remains.

Signaling Pathways and Visualizations
Sabrac inhibits acid ceramidase, leading to an increase in cellular ceramide levels. This

accumulation of ceramide can trigger apoptosis and other cellular responses. The following

diagrams illustrate the relevant signaling pathway and a general experimental workflow.
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Caption: Acid Ceramidase Signaling Pathway.
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Caption: General Experimental Workflow for Sabrac.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety guide. Researchers are responsible for conducting their own risk

assessments and adhering to all institutional and governmental safety regulations. Always

consult available safety data sheets and other relevant safety resources before handling any

chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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